1-methyl-N-phenethyl-3-(2-thienyl)-1H-pyrazole-5-carboxamide

• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2-methyl-N-(2-phenylethyl)-5-thiophen-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H17N3OS/c1-20-15(12-14(19-20)16-8-5-11-22-16)17(21)18-10-9-13-6-3-2-4-7-13/h2-8,11-12H,9-10H2,1H3,(H,18,21)
• InChI Key: PMGNBMGXNHUPHQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)C(=O)NCCC3=CC=CC=C3

Description

1-methyl-N-phenethyl-3-(2-thienyl)-1H-pyrazole-5-carboxamide is a pyrazole-based compound characterized by a methyl group at position 1, a 2-thienyl group at position 3, and a phenethyl-substituted carboxamide at position 5. Pyrazole derivatives are widely studied for their diverse biological activities, including enzyme inhibition, anticancer, and antimicrobial properties. The structural uniqueness of this compound lies in its combination of a sulfur-containing thienyl group and a lipophilic phenethyl moiety, which may influence solubility, metabolic stability, and target binding .

Biological Activity

1-Methyl-N-phenethyl-3-(2-thienyl)-1H-pyrazole-5-carboxamide is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article will explore its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be represented structurally as follows:

• Chemical Formula : C$_{14}$H$_{14}$N$_{2}$OS
• Molecular Weight : 258.34 g/mol
• IUPAC Name : 1-methyl-N-phenethyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

Anticancer Properties

Recent studies have indicated that pyrazole derivatives exhibit significant anticancer activity. For instance, the compound's structural analogs have shown to inhibit tubulin polymerization, leading to cell cycle arrest in the G2/M phase. The IC$_{50}$ values for these derivatives have been reported in the low micromolar range (0.08–12.07 mM) .

Table 1: Anticancer Activity of Pyrazole Derivatives

Compound	IC$_{50}$ (mM)	Mechanism of Action
Compound A	0.08	Tubulin polymerization inhibition
Compound B	12.07	Cell cycle arrest
1-Methyl-N-phenethyl-3-(2-thienyl)-1H-pyrazole-5-carboxamide	TBD	TBD

Anti-inflammatory Effects

The compound has also been evaluated for anti-inflammatory properties. In vitro studies suggest that it may inhibit the release of pro-inflammatory cytokines such as TNF-$\alpha$. This inhibition is crucial for managing conditions like rheumatoid arthritis and other inflammatory diseases .

Neuroprotective Activity

Neuroprotective effects have been observed in related pyrazole compounds, which may extend to 1-methyl-N-phenethyl-3-(2-thienyl)-1H-pyrazole-5-carboxamide. These compounds have been shown to reduce oxidative stress and prevent neuronal cell death in various models of neurodegeneration .

The biological activity of 1-methyl-N-phenethyl-3-(2-thienyl)-1H-pyrazole-5-carboxamide is attributed to its ability to interact with specific molecular targets:

• Tubulin Binding : Similar compounds have demonstrated the ability to bind to tubulin, inhibiting its polymerization and disrupting microtubule dynamics.
• Cytokine Inhibition : The compound may modulate signaling pathways associated with inflammation, particularly those involving NF-kB and MAPK pathways.

Study on Anticancer Activity

In a recent study published in MDPI, researchers synthesized a series of pyrazole derivatives and assessed their anticancer properties against various cancer cell lines. The most potent derivatives exhibited IC$_{50}$ values significantly lower than traditional chemotherapeutics, indicating a promising therapeutic index .

Study on Anti-inflammatory Activity

Another study highlighted the anti-inflammatory potential of thieno[2,3-c]pyrazole compounds, where the derivative containing a similar structure showed a marked decrease in TNF-$\alpha$ levels in LPS-stimulated macrophages . This suggests that 1-methyl-N-phenethyl-3-(2-thienyl)-1H-pyrazole-5-carboxamide could also possess significant anti-inflammatory properties.

Comparison with Similar Compounds

Structural Analogues: Substituent Variations

The following table summarizes key pyrazole-5-carboxamide derivatives and their structural/functional differences:

Compound Name	1-Substituent	3-Substituent	5-Substituent (Carboxamide)	Biological Activity/Application	Key Properties	References
Target Compound	Methyl	2-Thienyl	N-Phenethyl	Not explicitly reported	Hypothesized lipophilicity	-
3a ()	Phenyl	Chloro	N-(4-Cyano-1-phenyl)	Synthetic intermediate	Mp: 133–135°C; Yield: 68%
Razaxaban ()	Trifluoromethyl	3'-Aminobenzisoxazol-5'-yl	N-(Fluoro-substituted phenyl)	Factor Xa inhibitor (anticoagulant)	High oral bioavailability
Berotralstat ()	Trifluoromethyl	3-(Aminomethyl)phenyl	Complex aromatic substituent	Plasma kallikrein inhibitor (hereditary angioedema)	Water-soluble dihydrochloride salt
1-[(6-Chloro-3-pyridyl)methyl]... ()	6-Chloropyridyl	Phenyl	N-(4-Ethoxyphenyl)	Anticoagulant, antitumor (preclinical)	Crystal structure analyzed
Tolfenpyrad ()	Methyl	Ethyl, Chloro	N-[[4-(4-Methylphenoxy)phenyl]methyl]	Insecticide	Molecular weight: 383.9

Key Observations

Substituent Effects on Bioactivity: Thienyl vs. Thienyl groups may enhance binding to sulfur-interacting enzyme pockets . Phenethyl vs. Conversely, pyridyl substituents (e.g., ) may enhance water solubility .

Synthetic Routes :

• Carboxamide formation in the target compound may employ coupling agents like EDCI/HOBt () or thionyl chloride-mediated activation (). Yields for similar compounds range from 43% to 71%, influenced by steric hindrance from substituents .

Physicochemical Properties: Melting Points: Thienyl-containing compounds (e.g., ) generally exhibit lower melting points than chloro- or cyano-substituted analogs (e.g., 3d in , mp: 181–183°C), likely due to reduced molecular symmetry . Solubility: The ethoxyphenyl group in improves aqueous solubility via hydrogen bonding, whereas the phenethyl group in the target compound may prioritize membrane permeability .

Therapeutic Applications :

• Enzyme Inhibition : Trifluoromethyl groups (e.g., Razaxaban, Berotralstat) enhance selectivity for serine proteases like Factor Xa or kallikrein, while thienyl groups may target kinases or cytochrome P450 enzymes .
• Agrochemical Use : Tolfenpyrad () demonstrates pyrazole carboxamides' versatility, with chloro and methyl groups critical for insecticidal activity .